Cas no 2228216-11-1 (3-nitro-4-(pyrrolidin-2-yl)methyl-1H-pyrazole)

• Product Name: 3-nitro-4-(pyrrolidin-2-yl)methyl-1H-pyrazole
• CAS No: 2228216-11-1
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 5867362
• PubChem ID: 165977896
• Update Time: 2025-06-29

3-nitro-4-(pyrrolidin-2-yl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-nitro-4-(pyrrolidin-2-yl)methyl-1H-pyrazole
• 2228216-11-1
• EN300-1775486
• 3-nitro-4-[(pyrrolidin-2-yl)methyl]-1H-pyrazole

• Inchi： 1S/C8H12N4O2/c13-12(14)8-6(5-10-11-8)4-7-2-1-3-9-7/h5,7,9H,1-4H2,(H,10,11)
• InChI Key： ZFNQZXNWTKLHFP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=NN1)CC1CCCN1)=O

Computed Properties

• Exact Mass: 196.09602564g/mol
• Monoisotopic Mass: 196.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.5Ų

Additional information on 3-nitro-4-(pyrrolidin-2-yl)methyl-1H-pyrazole

Comprehensive Overview of 3-nitro-4-(pyrrolidin-2-yl)methyl-1H-pyrazole (CAS No. 2228216-11-1)

The compound 3-nitro-4-(pyrrolidin-2-yl)methyl-1H-pyrazole (CAS No. 2228216-11-1) is a structurally unique heterocyclic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. This nitro-substituted pyrazole derivative features a pyrrolidine moiety, which enhances its molecular complexity and biological relevance. Researchers are particularly interested in its role as a building block for drug discovery, given its ability to interact with various biological targets.

In the context of current scientific trends, 3-nitro-4-(pyrrolidin-2-yl)methyl-1H-pyrazole aligns with the growing demand for small-molecule modulators in therapeutic development. Its nitro group and pyrazole core make it a candidate for studying enzyme inhibition and signal transduction pathways. The compound’s pyrrolidinylmethyl side chain further contributes to its lipophilicity, a critical factor in drug bioavailability—a topic frequently searched by pharmacologists and medicinal chemists.

From a synthetic chemistry perspective, the preparation of CAS No. 2228216-11-1 involves multi-step organic reactions, including nitration and alkylation processes. These methods are often explored in academic forums and industry publications, reflecting user queries about efficient synthesis routes for nitro-heterocycles. The compound’s stability under various pH conditions also makes it a subject of interest for formulation scientists.

Beyond pharmaceuticals, 3-nitro-4-(pyrrolidin-2-yl)methyl-1H-pyrazole has potential applications in agrochemicals and functional materials. Its electron-withdrawing nitro group could be leveraged in designing photoactive compounds, a hot topic in renewable energy research. This versatility addresses common search trends related to sustainable chemistry and green synthesis.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and HPLC purity testing—techniques frequently queried by analytical chemists. The pyrazole-pyrrolidine hybrid scaffold also invites computational studies, such as molecular docking, to predict its binding affinities, a recurring theme in AI-driven drug discovery discussions.

In summary, 3-nitro-4-(pyrrolidin-2-yl)methyl-1H-pyrazole (CAS No. 2228216-11-1) represents a compelling case study at the intersection of medicinal chemistry and materials science. Its structural features and multifunctional potential cater to diverse research agendas, making it a recurring keyword in scientific literature and patent databases.